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Compound of Interest

Compound Name: DL-Cystine-d6

Cat. No.: B1459269

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents such as DL-Cystine-d6, a deuterated form of the amino acid DL-
Cystine, are paramount for ensuring laboratory safety and environmental compliance. This
document provides a comprehensive guide to the safe handling, necessary personal protective
equipment (PPE), and appropriate disposal methods for DL-Cystine-d6. The safety protocols
for DL-Cystine-d6 are analogous to those for its non-labeled counterpart, DL-Cystine, as the
primary chemical hazards are not altered by the stable isotope labeling.

Hazard Identification and Classification

DL-Cystine is classified as harmful if swallowed and may cause skin, eye, and respiratory
irritation.[1][2][3] During combustion, it can produce hazardous byproducts, including carbon
monoxide, carbon dioxide, nitrogen oxides, and sulfur oxides.[2][3]

Table 1: GHS Hazard Classification for DL-Cystine
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Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye ) H319: Causes serious eye
irritation irritation

Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation

Source: Carl ROTH Safety Data Sheet

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the last line of defense against chemical exposure. The
following table outlines the recommended PPE for handling DL-Cystine-d6, based on standard
laboratory safety protocols for hazardous chemicals.

Table 2: Recommended Personal Protective Equipment (PPE)
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Standard/Specificat
Body Part PPE Item . Purpose
ion
To prevent skin
contact. Change
Hand Chemical-resistant Disposable nitrile or gloves frequently,
ands
gloves neoprene gloves especially after direct
contact with the
substance.
Safety glasses with
) ) To protect eyes from
side shields or . _
Eyes ) ANSI Z87.1 compliant  dust particles and
chemical splash
splashes.
goggles
Recommended when
] there is a risk of
Face Face shield - )
splashing or dust
generation.
To protect skin and
Body Laboratory coat Full-length, buttoned clothing from

contamination.

Respiratory

Particulate respirator
(e.g., N95)

NIOSH-approved

Necessary if handling
procedures are likely
to generate significant
dust.

Feet

Closed-toe shoes

To protect feet from
spills and falling

objects.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring the

integrity of the experiment.

Diagram 1: Experimental Workflow for Handling DL-Cystine-d6
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Disposal Plan

Waste Type

Contaminated Labware
(Gloves, weigh boats, etc.)

Unused/Expired Solid DL-Cystine-d6 Contaminated Sharps

Seal in original or secondary container

Label as 'Hazardous Waste' Place in designated hazardous
with chemical name solid waste container

Place in designated sharps container

Arrange for pickup by licensed
hazardous waste management

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1459269#personal-protective-equipment-for-
handling-dl-cystine-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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